Cas no 796091-43-5 (N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• CAS No: 796091-43-5
• MF: C₁₉H₁₄FN₅O₂S
• MW: 395.410165309906
• CID: 6215997
• PubChem ID: 135528098
• Update Time: 2025-10-30

N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• N-(3-fluorophenyl)-2-((4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
• AKOS005010318
• CCG-196479
• Z15383029
• F2085-0009
• 796091-43-5
• N-(3-fluorophenyl)-2-[(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide

• Inchi： 1S/C19H14FN5O2S/c20-12-5-4-6-13(9-12)22-16(26)11-28-19-23-17-15(18(27)24-19)10-21-25(17)14-7-2-1-3-8-14/h1-10H,11H2,(H,22,26)(H,23,24,27)
• InChI Key： AGPKFMXZHJGFSQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1NC(C2C=NN(C3C=CC=CC=3)C=2N=1)=O

Computed Properties

• Exact Mass: 395.08522404g/mol
• Monoisotopic Mass: 395.08522404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 796091-43-5)

The compound N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 796091-43-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidin core and a fluorophenyl moiety, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

One of the most searched questions in the field revolves around the biological activity of pyrazolo[3,4-d]pyrimidine derivatives. Studies suggest that this class of compounds exhibits notable enzyme inhibitory properties, particularly against kinases involved in cellular signaling pathways. The presence of the sulfanylacetamide group in N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide further enhances its binding affinity, making it a subject of intense investigation for conditions like inflammation and proliferative disorders.

In the context of drug design, the fluorophenyl substituent is a critical feature. Fluorination is a widely adopted strategy in medicinal chemistry to improve metabolic stability and bioavailability. This aligns with the trending focus on ADME optimization (Absorption, Distribution, Metabolism, and Excretion) in modern pharmacology. The compound’s CAS No. 796091-43-5 is frequently queried in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research.

Another hot topic is the synthetic methodology for N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide. Researchers are exploring efficient routes to synthesize this scaffold, often leveraging cross-coupling reactions and heterocyclic condensation techniques. The demand for scalable and sustainable synthesis methods is rising, driven by the pharmaceutical industry’s push for greener chemistry practices.

The compound’s structural analogs are also under scrutiny, as they may offer improved pharmacokinetic profiles. For instance, modifications to the pyrimidine or acetamide components could yield derivatives with enhanced selectivity or reduced off-target effects. This resonates with the broader trend of structure-activity relationship (SAR) studies, a cornerstone of rational drug design.

From a computational chemistry perspective, N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide is a prime candidate for molecular docking simulations. These studies help predict interactions with biological targets, accelerating the identification of potential therapeutic applications. The integration of AI-driven drug discovery tools has further amplified interest in such compounds, as machine learning models can rapidly screen vast chemical libraries.

In summary, N-(3-fluorophenyl)-2-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS No. 796091-43-5) represents a compelling case study in the intersection of medicinal chemistry and biotechnology. Its multifaceted applications, from kinase inhibition to drug optimization, underscore its value in addressing contemporary healthcare challenges. As research progresses, this compound is poised to contribute meaningfully to the next generation of therapeutics.